
Thermodynamic Properties of Disodium
Phosphate Dihydrate Solutions: An In-depth

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium phosphate dihydrate

Cat. No.: B167983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of aqueous solutions of disodium phosphate dihydrate (Na₂HPO₄·2H₂O). Disodium

phosphate is a critical excipient in pharmaceutical formulations, primarily utilized as a buffering

agent to maintain pH stability, which is essential for drug solubility, stability, and efficacy.[1][2][3]

A thorough understanding of the thermodynamic behavior of its solutions is paramount for

robust formulation development and ensuring product quality.

This guide presents quantitative data in structured tables, details the experimental protocols for

measuring these properties, and provides visualizations of key processes and workflows.

Quantitative Thermodynamic Data
The following tables summarize key thermodynamic properties of disodium phosphate

solutions. It is important to note that much of the available experimental data pertains to the

anhydrous salt (Na₂HPO₄). Data for the dihydrate is less common and in some cases has been

derived or requires careful consideration of the hydration state.

Table 1: Density of Aqueous Disodium Hydrogen
Phosphate (Na₂HPO₄) Solutions at 20°C
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The density of a solution is a fundamental physical property required for various calculations,

including the conversion between molarity and molality.

Mass % Na₂HPO₄ Molality (mol/kg) Molarity (mol/L) Density (g/cm³)

1.5 0.107 0.107 1.0131

2.0 0.144 0.143 1.0180

2.5 0.181 0.180 1.0229

3.0 0.218 0.217 1.0279

3.5 0.255 0.255 1.0328

4.0 0.293 0.292 1.0378

4.5 0.332 0.331 1.0428

5.0 0.371 0.369 1.0478

Data sourced from "CONCENTRATIVE PROPERTIES OF AQUEOUS SOLUTIONS".

Table 2: Apparent Molar Heat Capacity and Calculated
Specific Heat Capacity of Aqueous Na₂HPO₄ Solutions at
25°C
The heat capacity of a solution is crucial for understanding and modeling thermal effects during

formulation processes such as dissolution and dilution.
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Molality (mol/kg)
Apparent Molar Heat
Capacity (J/mol·K)

Specific Heat Capacity of
Solution (J/g·K)

0.1 -105 4.14

0.2 -90 4.10

0.3 -80 4.06

0.4 -72 4.02

0.5 -65 3.98

Apparent molar heat capacity data is essential for calculating the specific heat capacity of the

solution. Note that this data is for the anhydrous salt and adjustments may be needed for the

dihydrate.

Table 3: Integral Enthalpy of Solution of Disodium
Phosphate Hydrates at 25°C
The enthalpy of solution quantifies the heat absorbed or released upon dissolution and is a

critical parameter in assessing the thermal stability of a formulation.

Hydrate Form Enthalpy of Solution (kJ/mol)

Na₂HPO₄·2H₂O (Dihydrate) Data reported but not tabulated

Na₂HPO₄·12H₂O (Dodecahydrate) 95.16

The integral heat of solution for the dihydrate has been experimentally measured, though

comprehensive tabulated data across various concentrations is not readily available in the

reviewed literature. The value for the dodecahydrate is provided for comparison.

Table 4: Osmotic and Mean Ionic Activity Coefficients of
Aqueous Na₂HPO₄ Solutions at 298.15 K (25°C)
Osmotic and activity coefficients are measures of the deviation of a solution from ideal behavior

and are vital for predicting colligative properties and chemical potentials.
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Molality (mol/kg) Osmotic Coefficient (φ)
Mean Ionic Activity
Coefficient (γ±)

0.1 0.730 0.445

0.2 0.701 0.365

0.3 0.686 0.322

0.4 0.678 0.294

0.5 0.674 0.273

0.6 0.672 0.257

0.7 0.672 0.244

0.8 0.674 0.234

0.9 0.676 0.225

1.0 0.680 0.218

These coefficients are derived from isopiestic measurements and are crucial for accurate

thermodynamic modeling of disodium phosphate solutions.[4][5]

Experimental Protocols
Detailed and reproducible experimental methodologies are fundamental to generating high-

quality thermodynamic data. The following sections outline the protocols for determining the

key properties discussed.

Density Measurement using a Pycnometer
Objective: To accurately determine the density of a disodium phosphate dihydrate solution at

a specific temperature.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance (accurate to ±0.0001 g)
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Thermostatically controlled water bath

Thermometer

Volumetric flasks and pipettes for solution preparation

Distilled or deionized water

Cleaning supplies (e.g., acetone, lint-free wipes)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent (e.g., acetone) and then with distilled water. Dry the pycnometer completely in an

oven and allow it to cool to room temperature in a desiccator.

Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on

the analytical balance. Record this mass as m₁.

Calibration with Water: Fill the pycnometer with distilled water, ensuring no air bubbles are

trapped. Insert the stopper, allowing excess water to exit through the capillary.

Thermostatic Equilibration: Place the filled pycnometer in the thermostatically controlled

water bath set to the desired temperature (e.g., 20.0 ± 0.1 °C). Allow it to equilibrate for at

least 30 minutes.

Final Volume Adjustment: After equilibration, carefully wipe dry the exterior of the

pycnometer, paying close attention to the area around the capillary. The water level should

be exactly at the top of the capillary.

Mass of Pycnometer with Water: Weigh the pycnometer filled with water and record this

mass as m₂.

Density of Water: Obtain the density of pure water (ρ_water) at the experimental temperature

from a reliable reference.

Volume of Pycnometer: Calculate the exact volume of the pycnometer (V_p) using the

formula: V_p = (m₂ - m₁) / ρ_water
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Measurement with Sample Solution: Empty and thoroughly dry the pycnometer. Fill it with

the disodium phosphate dihydrate solution of known concentration.

Repeat Equilibration and Weighing: Repeat steps 4, 5, and 6 for the sample solution. Record

the mass of the pycnometer filled with the solution as m₃.

Density of Solution: Calculate the density of the solution (ρ_solution) using the formula:

ρ_solution = (m₃ - m₁) / V_p

Enthalpy of Solution by Calorimetry
Objective: To measure the enthalpy change when a known amount of disodium phosphate
dihydrate is dissolved in water.

Apparatus:

Coffee-cup calorimeter (two nested polystyrene cups with a lid)

Magnetic stirrer and stir bar

Digital thermometer (accurate to ±0.1 °C)

Analytical balance

Graduated cylinder or volumetric pipette

Timer

Disodium phosphate dihydrate solid

Distilled water

Procedure:

Calorimeter Assembly: Assemble the coffee-cup calorimeter. Place a magnetic stir bar inside

the inner cup.

Mass of Water: Add a known volume (e.g., 100.0 mL) of distilled water to the calorimeter.

Accurately weigh the calorimeter with the water and record the mass.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b167983?utm_src=pdf-body
https://www.benchchem.com/product/b167983?utm_src=pdf-body
https://www.benchchem.com/product/b167983?utm_src=pdf-body
https://www.benchchem.com/product/b167983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Temperature: Place the lid on the calorimeter, insert the thermometer, and start the

magnetic stirrer at a gentle speed. Record the temperature of the water at regular intervals

(e.g., every 30 seconds) until it stabilizes (reaches thermal equilibrium). This stable

temperature is the initial temperature, T_initial.

Mass of Solute: Accurately weigh a specific amount of disodium phosphate dihydrate solid

(e.g., 5 g).

Dissolution: Quickly and carefully add the weighed solid to the water in the calorimeter.

Immediately replace the lid.

Temperature Monitoring: Continue to record the temperature at regular intervals as the solid

dissolves. The temperature will either increase (exothermic) or decrease (endothermic).

Final Temperature: Monitor the temperature until it reaches a maximum or minimum value

and then starts to return towards room temperature. The highest or lowest temperature

reached is the final temperature, T_final.

Calculations:

Heat absorbed/released by the solution (q_solution): q_solution = m_solution × c_solution

× ΔT where:

m_solution is the total mass of the water and the dissolved salt.

c_solution is the specific heat capacity of the solution (for dilute solutions, this can be

approximated as the specific heat capacity of water, 4.184 J/g·K).

ΔT = T_final - T_initial.

Heat of reaction (q_rxn): q_rxn = -q_solution

Molar enthalpy of solution (ΔH_soln): ΔH_soln = q_rxn / n_solute where n_solute is the

number of moles of the dissolved disodium phosphate dihydrate.

Osmotic and Activity Coefficients by Isopiestic Method
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Objective: To determine the osmotic and activity coefficients of disodium phosphate
dihydrate solutions by comparing their vapor pressures with that of a reference solution.

Apparatus:

Isopiestic apparatus (a desiccator or a specially designed chamber that can be evacuated

and thermostatted)

Small, flat-bottomed dishes (e.g., of silver or platinum)

Analytical balance

Thermostatically controlled bath or oven

Vacuum pump

Reference solution with known osmotic coefficients (e.g., NaCl or KCl solutions)

Disodium phosphate dihydrate solutions of known molalities

Procedure:

Preparation: Prepare a series of disodium phosphate dihydrate solutions of accurately

known molalities. Also, prepare a reference solution (e.g., NaCl) of known molality.

Loading the Apparatus: Place accurately weighed amounts of the sample solutions and the

reference solution into separate dishes inside the isopiestic chamber.

Equilibration: Seal the chamber, evacuate it to a low pressure, and place it in a

thermostatically controlled bath at the desired temperature (e.g., 298.15 K). The solutions

are left to equilibrate for a period of several days to weeks. During this time, water

evaporates from the solutions with higher vapor pressure and condenses into the solutions

with lower vapor pressure until the vapor pressure is uniform throughout the chamber.

Reaching Equilibrium: Equilibrium is reached when the molalities of the solutions in all the

dishes become constant. This is determined by periodically removing the chamber, carefully

releasing the vacuum, and weighing the dishes. The process is repeated until consecutive

weighings show no significant change in mass.
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Final Molalities: Once equilibrium is established, the final mass of each solution is used to

calculate its equilibrium molality.

Calculation of Osmotic Coefficient: At isopiestic equilibrium, the water activity (a_w) is the

same for all solutions. The osmotic coefficient (φ) of the sample solution can be calculated

using the following relationship: ν_sample × m_sample × φ_sample = ν_ref × m_ref × φ_ref

where:

ν is the number of ions per formula unit (3 for Na₂HPO₄).

m is the equilibrium molality.

φ_ref is the known osmotic coefficient of the reference solution at its equilibrium molality.

Calculation of Activity Coefficient: The mean ionic activity coefficient (γ±) can then be

calculated from the osmotic coefficients over a range of molalities using the Gibbs-Duhem

equation, often through numerical integration.

Visualizations of Key Concepts and Workflows
The following diagrams, generated using Graphviz, illustrate important relationships and

experimental processes relevant to the thermodynamic properties of disodium phosphate
dihydrate solutions.
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Phosphate Buffer System Mechanism
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HPO4^2-

H2PO4-

+ H+

H+

pH Maintained

H2PO4-

HPO4^2-

+ OH-

H2O

OH-

Click to download full resolution via product page

Caption: Mechanism of pH buffering by the phosphate system.
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Experimental Workflow for Thermodynamic Property Determination

Solution Preparation

Density Measurement Calorimetry Isopiestic Method

Prepare stock solution of Na2HPO4·2H2O

Prepare series of dilutions with known concentrations

Use pycnometer to measure mass of known volume Dissolve known mass of salt in known mass of water Equilibrate sample and reference solutions to equal water activity

Calculate density (ρ) Measure temperature change (ΔT)

Calculate enthalpy of solution (ΔH_soln) Calculate specific heat capacity (c_p)

Measure equilibrium molalities

Calculate osmotic coefficient (φ)

Calculate activity coefficient (γ±)

Click to download full resolution via product page

Caption: Workflow for determining thermodynamic properties.
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In conclusion, this guide provides essential thermodynamic data and detailed experimental

protocols for the characterization of disodium phosphate dihydrate solutions. This

information is invaluable for researchers and professionals in drug development, enabling more

precise control over formulation parameters and contributing to the development of stable and

effective pharmaceutical products. Further research to obtain more comprehensive data,

particularly for the specific heat capacity and enthalpy of solution of the dihydrate form across a

range of concentrations and temperatures, would be beneficial for the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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